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Compound of Interest

Compound Name: Octanal - d2

Cat. No.: B1147827

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
characteristics of deuterated octanal, with a specific focus on octanal-d16. This document is
intended to serve as a resource for researchers and professionals in drug development and
other scientific fields who utilize isotopically labeled compounds. The guide summarizes
available quantitative data, outlines relevant experimental protocols for characterization, and
visualizes a key biological pathway in which octanal is involved.

Introduction to Deuterated Octanal

Deuterated octanal, particularly its fully deuterated form, octanal-d16, is an isotopically labeled
version of octanal where all sixteen hydrogen atoms have been replaced by deuterium atoms.
[1][2] This stable isotope labeling makes it a valuable tool in various scientific applications,
including metabolic studies, pharmacokinetic research, and as an internal standard in analytical
chemistry for accurate quantification of its non-deuterated counterpart.[3] The substitution of
hydrogen with deuterium can lead to slight alterations in the compound's physical and chemical
properties due to the kinetic isotope effect.

Physical and Chemical Properties

While specific experimental data for the physical properties of deuterated octanal are not
readily available in public literature, the following tables provide the computed properties for
octanal-d16 and the experimentally determined properties for non-deuterated octanal for
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comparison. It is anticipated that the physical properties of deuterated octanal will be very
similar to those of its non-deuterated form.

General Properties

Deuterated Octanal
Property Non-Deuterated Octanal
(Octanal-d16)

Chemical Formula CsD160 CsH16O[4][5][6][7]
Molecular Weight 144.31 g/mol [1][8] 128.21 g/mol [6][7][9][10]
Not specified; likely a colorless  Colorless to light yellow
Appearance _ o o
to light yellow liquid liquid[4][5][6]
Not specified; likely similar to o )
Odor Strong, fruity, citrus-like odor[7]

octanal

yuantitative Physical Cl i

Property Non-Deuterated Octanal

Density 0.820 - 0.825 g/mL at 20-25°C[4][5][6][10][11]
Boiling Point 169 - 171 °C[4][5][6][71[2][10]

Melting Point 12 - 15 °C[4][5][9][10]

Refractive Index n20/D 1.417 - 1.425[4][5][6][7][9][10]

Experimental Protocols for Characterization

The characterization of deuterated octanal involves confirming its isotopic purity and
determining its physical properties. The following are standard experimental methodologies that
would be employed for these purposes.

Isotopic Purity and Structural Verification

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR (Proton NMR): The absence of signals in the proton NMR spectrum is a primary
indicator of successful deuteration.
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2H NMR (Deuterium NMR): The presence of signals in the deuterium NMR spectrum
confirms the incorporation of deuterium.

13C NMR (Carbon-13 NMR): This technique can be used to confirm the carbon backbone of
the molecule.

Mass Spectrometry (MS):

Mass spectrometry is used to determine the molecular weight of the deuterated compound,
which will be higher than the non-deuterated form due to the presence of deuterium. The
isotopic distribution can also be analyzed to assess the extent of deuteration.

Determination of Physical Properties

Density: The density of liquid deuterated octanal can be determined using a pycnometer or a
digital density meter. The instrument is calibrated with a substance of known density, and
then the density of the sample is measured at a controlled temperature.

Boiling Point: The boiling point can be determined by distillation. The sample is heated, and
the temperature at which the liquid and vapor phases are in equilibrium at a given pressure
is recorded as the boiling point.

Melting Point: For the determination of the melting point, a sample is cooled until it solidifies
and then slowly heated. The temperature range over which the solid melts to a liquid is
recorded.

Refractive Index: A refractometer is used to measure the refractive index of the liquid
sample. A drop of the sample is placed on the prism of the refractometer, and the refractive
index is read at a specific temperature and wavelength of light (typically the sodium D-line).

Biological Significance and Signaling Pathway

Octanal has been identified as a ligand for olfactory receptors that are expressed outside of the

nasal cavity. One such receptor is the Olfactory Receptor 2 (OLFR2), which is found in vascular

macrophages. The interaction between octanal and OLFR2 has been implicated in the

progression of atherosclerosis by activating an inflammatory response.
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Octanal-OLFR2 Signaling in Athero-inflammation

The following diagram illustrates the proposed signaling pathway initiated by octanal in
vascular macrophages.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Octanal-OLFR2 Signaling Pathway in Athero-inflammation
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Caption: Octanal binds to OLFR2, initiating a signaling cascade that leads to inflammation.
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The binding of octanal to OLFR2 on vascular macrophages activates a G-protein-coupled
signaling pathway.[12] This leads to the activation of the NLRP3 inflammasome, a multiprotein
complex that plays a crucial role in the innate immune system.[12] The activated
inflammasome then promotes the cleavage of pro-interleukin-1f3 (pro-IL-1[3) into its active, pro-
inflammatory form, IL-1(3.[12] This cytokine is a key mediator of inflammation and contributes to
the development and progression of atherosclerosis.[12]

Conclusion

Deuterated octanal is a critical tool for researchers in various scientific disciplines. While
specific experimental data on its physical properties are sparse, the known characteristics of
non-deuterated octanal provide a reliable reference. The established role of octanal in
inflammatory signaling pathways highlights the importance of such molecules in biological
research. The methodologies and information presented in this guide are intended to support
the effective utilization of deuterated octanal in laboratory settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/o5608
https://commonchemistry.cas.org/detail?ref=124-13-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC9508185/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9508185/
https://www.benchchem.com/product/b1147827#physical-characteristics-of-deuterated-octanal
https://www.benchchem.com/product/b1147827#physical-characteristics-of-deuterated-octanal
https://www.benchchem.com/product/b1147827#physical-characteristics-of-deuterated-octanal
https://www.benchchem.com/product/b1147827#physical-characteristics-of-deuterated-octanal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1147827?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

